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Compound of Interest

Compound Name: Danofloxacin

Cat. No.: B054342

Effective management and disposal of danofloxacin are critical for ensuring laboratory safety,
environmental protection, and regulatory compliance. As a fluoroquinolone antibiotic, improper
disposal of danofloxacin can contribute to environmental contamination and the proliferation
of antibiotic-resistant bacteria. This guide provides essential, step-by-step procedures for
researchers, scientists, and drug development professionals to handle and dispose of
danofloxacin waste safely.

The primary principle for the disposal of danofloxacin is to treat it as a hazardous chemical
waste. It must be collected, properly labeled, and disposed of through a licensed hazardous
waste contractor. Under no circumstances should danofloxacin waste be discharged down the
drain or discarded in regular solid waste.

Hazard and Regulatory Profile

While danofloxacin is not specifically listed on the EPA's P or U lists of hazardous wastes
under the Resource Conservation and Recovery Act (RCRA), its known toxicological and
ecotoxicological properties warrant its management as a hazardous waste.[1][2][3][4] Safety
Data Sheets (SDS) indicate that it may cause damage to organs through prolonged or
repeated exposure and is toxic to aquatic life.[5][6] Therefore, the most prudent and compliant
approach is to handle all danofloxacin waste streams as hazardous.
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Identifier Information Citation
Chemical Name Danofloxacin Mesylate [6]
CAS Number 119478-55-6 [6]

May cause damage to organs
Hazard Statements through prolonged or repeated [6]

exposure.

Toxic to aquatic life. Do not
Environmental Hazards allow to enter sewers/surface [51[7]

or ground water.

Not a specifically listed RCRA
hazardous waste (P or U list).
However, it should be
Regulatory Status - [1][2][8]
managed as a characteristic
hazardous waste due to its

toxicity.

Step-by-Step Disposal Procedures

Follow these procedures for all forms of danofloxacin waste, including pure (unused)
chemical, expired stock, contaminated solutions, and contaminated labware (e.g., pipette tips,
vials, gloves).

Step 1: Segregate and Collect Waste
e Immediately segregate danofloxacin waste at the point of generation.

o Use a designated waste container specifically for danofloxacin or other fluoroquinolone
waste. Do not mix with non-hazardous waste.

o For solid waste (e.g., contaminated gloves, weigh boats, absorbent pads): Place directly into
the designated hazardous waste container.

o For liquid waste (e.g., unused solutions, rinsate): Collect in a sealable, leak-proof container.
If rinsing contaminated glassware, the rinsate must also be collected as hazardous waste.[9]
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Step 2: Use Appropriate Waste Containers

» Containers must be in good condition and compatible with the chemical waste. For most
liquid danofloxacin solutions, a high-density polyethylene (HDPE) container is suitable.[10]

e The container must have a secure, screw-top lid to prevent leaks and spills.
o Keep the container closed at all times, except when adding waste.[10]

Step 3: Label Containers Clearly

e Proper labeling is a critical regulatory requirement.

o Affix a "Hazardous Waste" label to the container as soon as you begin accumulating waste.
[10]

o Clearly write the full chemical name, "Danofloxacin," and list all other components of the
waste stream (e.g., water, methanol).

e Record the date when waste was first added to the container.
Step 4: Store Waste Safely

o Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory, near the point of generation and under the control of lab personnel.[10]

o Ensure the storage area is a secondary containment bin or tray to capture any potential
leaks.

e Do not store incompatible chemicals together.
Step 5: Arrange for Disposal

» Contact your institution’s Environmental Health and Safety (EHS) department to schedule a
pickup for the full waste container.

e Do not allow the accumulated waste to exceed regulatory volume limits (typically 55 gallons
for hazardous waste or 1 quart for acutely hazardous "P-listed" waste in an SAA).[10]
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» Disposal will be carried out by a licensed hazardous waste management company, typically
via high-temperature incineration.[5]

Prohibited Disposal Methods

Method Reason for Prohibition

Danofloxacin is toxic to aquatic organisms and
. can disrupt wastewater treatment processes.
Sewer/Drain Disposal ) o o )
This practice is a violation of environmental

regulations.[7]

Chemical waste in landfills can leach into soil
Regular Trash Disposal and groundwater. This is not a compliant

disposal method for hazardous waste.[11]

Danofloxacin is a stable molecule. Simple acid-
o base neutralization is ineffective. Attempting
In-Lab Neutralization ) )
unvalidated chemical treatment can be

dangerous and may violate regulations.

Experimental Protocols for Disposal

Standard laboratory practice and regulatory requirements mandate that hazardous chemical
waste like danofloxacin be disposed of via a licensed contractor rather than through in-lab
treatment. Validated experimental protocols for the chemical degradation of danofloxacin for
routine disposal purposes are not established or recommended. The required method is
collection and transfer to a professional waste management facility to ensure complete
destruction and compliance with RCRA regulations.[12]

Danofloxacin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
danofloxacin waste in a laboratory setting.
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Danofloxacin Waste Generated

\
Identify Waste Type

Solid Waste Liquid Waste
(e.g., contaminated gloves, vials, (e.g., stock solutions, experimental
pipette tips, pure/expired powder) solutions, rinsate)

Spill Debris
(e.g., used absorbent pads)

Select Appropriate,
Compatible Container

Affix 'Hazardous Waste' Label
& List All Contents

Store Securely in Satellite
Accumulation Area (SAA)
with Secondary Containment

Contact EHS for Pickup by
Licensed Waste Contractor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b054342#danofloxacin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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